Cas no 2877658-73-4 (N-({1-[(4-cyanophenyl)methyl]-4-fluoropiperidin-4-yl}methyl)oxolane-3-carboxamide)

• Product Name: N-({1-[(4-cyanophenyl)methyl]-4-fluoropiperidin-4-yl}methyl)oxolane-3-carboxamide
• CAS No: 2877658-73-4
• MF: C₁₉H₂₄FN₃O₂
• MW: 345.41116809845
• CID: 5308930
• PubChem ID: 165432707
• Update Time: 2025-10-30

N-({1-[(4-cyanophenyl)methyl]-4-fluoropiperidin-4-yl}methyl)oxolane-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• F6822-3650
• 2877658-73-4
• AKOS040887376
• N-({1-[(4-cyanophenyl)methyl]-4-fluoropiperidin-4-yl}methyl)oxolane-3-carboxamide
• N-[[1-[(4-Cyanophenyl)methyl]-4-fluoro-4-piperidinyl]methyl]tetrahydro-3-furancarboxamide

• Inchi： 1S/C19H24FN3O2/c20-19(14-22-18(24)17-5-10-25-13-17)6-8-23(9-7-19)12-16-3-1-15(11-21)2-4-16/h1-4,17H,5-10,12-14H2,(H,22,24)
• InChI Key： UREXTCKVNZDUAR-UHFFFAOYSA-N
• SMILES： O1CCC(C(NCC2(F)CCN(CC3=CC=C(C#N)C=C3)CC2)=O)C1

Computed Properties

• Exact Mass: 345.18525518g/mol
• Monoisotopic Mass: 345.18525518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 65.4Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 554.8±50.0 °C(Predicted)
• pka: 15.02±0.20(Predicted)

Additional information on N-({1-[(4-cyanophenyl)methyl]-4-fluoropiperidin-4-yl}methyl)oxolane-3-carboxamide

N-({1-[(4-cyanophenyl)methyl]-4-fluoropiperidin-4-yl}methyl)oxolane-3-carboxamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 2877658-73-4 represents a fascinating molecule in the realm of chemical biology, particularly in the development of novel therapeutic agents. The systematic name, N-({1-[(4-cyanophenyl)methyl]-4-fluoropiperidin-4-yl}methyl)oxolane-3-carboxamide, provides a detailed insight into its structural framework, which includes key functional groups such as a fluoro-substituted piperidine ring and an oxolane moiety. These structural elements are crucial for understanding its potential biological activities and mechanisms of action.

In recent years, there has been significant interest in the development of small molecule inhibitors that target specific biological pathways. The presence of a fluoro-substituent in the piperidine ring is particularly noteworthy, as fluorine atoms are known to enhance metabolic stability and binding affinity to biological targets. This feature makes N-({1-[(4-cyanophenyl)methyl]-4-fluoropiperidin-4-yl}methyl)oxolane-3-carboxamide a promising candidate for further investigation in drug discovery.

The oxolane ring, another prominent feature of this compound, introduces a rigid structure that can help in optimizing the binding interactions with protein targets. Such structural rigidity is often desirable in drug design, as it can lead to higher selectivity and potency. The combination of these structural elements suggests that this compound may exhibit unique pharmacological properties.

Recent studies have highlighted the importance of fluorinated piperidine derivatives in the development of central nervous system (CNS) drugs. The fluoro-substituent can influence the blood-brain barrier penetration, which is a critical factor for many CNS therapeutic agents. The compound with CAS number 2877658-73-4 may offer advantages in this regard, potentially making it an effective tool for treating neurological disorders.

Beyond its potential applications in CNS drug development, this compound may also have utility in other therapeutic areas. For instance, the cyano group in the phenyl ring can serve as a bioisostere for carbonyl groups, which are known to be important for biological activity. This feature could be leveraged to develop novel inhibitors targeting enzymes involved in metabolic pathways.

The synthesis and characterization of this compound have been subjects of considerable interest in synthetic chemistry circles. The multi-step synthesis involves key transformations such as nucleophilic substitution and cyclization reactions, which are well-suited for introducing complex structural motifs. Advanced synthetic techniques have enabled the efficient preparation of this molecule, paving the way for further structural modifications and biological evaluations.

In conclusion, N-({1-[(4-cyanophenyl)methyl]-4-fluoropiperidin-4-yl}methyl)oxolane-3-carboxamide represents a structurally intriguing molecule with potential applications in various therapeutic areas. Its unique combination of functional groups and structural features makes it a valuable scaffold for drug discovery efforts. Further research is warranted to fully elucidate its biological activities and explore its potential as a lead compound for novel therapeutic agents.